![molecular formula C12H13NO4 B8596027 1-Methoxy-2-nitro-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one](/img/structure/B8596027.png)
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REACTION_CXSMILES
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[N+:1]([O-:4])([O-])=[O:2].[K+].[CH3:6][O:7][C:8]1[C:13]2[CH2:14][CH2:15][CH2:16][C:17](=[O:19])[CH2:18][C:12]=2[CH:11]=[CH:10][CH:9]=1>C(#N)C.FC(F)(F)C(OC(=O)C(F)(F)F)=O>[CH3:6][O:7][C:8]1[C:13]2[CH2:14][CH2:15][CH2:16][C:17](=[O:19])[CH2:18][C:12]=2[CH:11]=[CH:10][C:9]=1[N+:1]([O-:4])=[O:2] |f:0.1|
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Name
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potassium nitrate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])[O-].[K+]
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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COC1=CC=CC2=C1CCCC(C2)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)#N
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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FC(C(=O)OC(C(F)(F)F)=O)(F)F
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)#N
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The reaction was stirred for 2.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The reaction was concentrated
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Type
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TEMPERATURE
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Details
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without heat on a rotary evaporator
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Type
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ADDITION
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Details
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MeOH was added
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Type
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STIRRING
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Details
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stirred briefly
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Type
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CUSTOM
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Details
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by partitioning between dichloromethane
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Type
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CUSTOM
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Details
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The organic layer was separated
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Mg2SO4)
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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purified by chromatography ISCO (330 g silica cartridge: gradient elution−10 to 50% EA:HEX over 60 minutes)
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Duration
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60 min
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Type
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CUSTOM
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Details
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affording two isomers
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Reaction Time |
2.5 h |
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Name
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Type
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product
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Smiles
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COC1=C(C=CC2=C1CCCC(C2)=O)[N+](=O)[O-]
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| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 34.6% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
